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Compound of Interest

Compound Name: Apocynol A

Cat. No.: B1158716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Apocynol A is a natural product that has garnered interest within the scientific community for

its potential biological activities. This technical guide provides a comprehensive summary of the

currently available information on Apocynol A, including its chemical identifiers and an

overview of its biological context. Due to the limited specific data on Apocynol A, this

document also references the closely related and more extensively studied compound,

apocynin, to provide a broader understanding of its potential mechanisms of action, with the

explicit clarification that these may not be directly transferable.

Chemical Identity of Apocynol A
A clear identification of a compound is the foundation of all scientific research. The following

table summarizes the key chemical identifiers for Apocynol A.
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Identifier Value

CAS Number 358721-33-2

PubChem CID 11053300

IUPAC Name

(4R)-4-[(E,3R)-3-hydroxybut-1-enyl]-3-

(hydroxymethyl)-5,5-dimethylcyclohex-2-en-1-

one

Molecular Formula C₁₃H₂₀O₃

Molecular Weight 224.30 g/mol

InChI

InChI=1S/C13H20O3/c1-9(15)4-5-12-10(8-14)6-

11(16)7-13(12,2)3/h4-6,9,12,14-15H,7-8H2,1-

3H3/b5-4+/t9-,12+/m1/s1

InChIKey NSPUEQDFCJBNBF-DMKSKQPMSA-N

Canonical SMILES C--INVALID-LINK--O

Biological Activity and Therapeutic Potential
While specific quantitative data on the biological activity of Apocynol A is limited in publicly

available literature, its presence in medicinal plants, such as Picrorhiza kurroa, suggests

potential therapeutic properties.[1][2] Extracts of Picrorhiza kurroa have been traditionally used

in Ayurvedic medicine and have been investigated for various pharmacological activities,

including anti-inflammatory and hepatoprotective effects.[2]

Given the structural similarity to apocynin, a well-known inhibitor of NADPH oxidase, it is

hypothesized that Apocynol A may exhibit similar anti-inflammatory and antioxidant properties.

Apocynin has been shown to inhibit the production of reactive oxygen species (ROS) and

modulate inflammatory signaling pathways.[3]

A study on a combination product named APPA (Apocynin and Paeonol) demonstrated anti-

inflammatory effects in human articular chondrocytes, where it attenuated the expression of

pro-inflammatory cytokines and matrix metalloproteinases.[4] The half-maximal inhibitory

concentration (IC50) for the APPA combination on cell viability was determined to be 17.37
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µg/mL at 24 hours.[4] However, the specific contribution of Apocynol A to this activity is not

delineated.

Experimental Protocols
Detailed experimental protocols for the total synthesis or the specific isolation and purification

of Apocynol A are not readily available in the reviewed scientific literature. General methods

for the isolation of natural products from plant sources, such as extraction with different

solvents followed by chromatographic separation, have been reported for plants containing

Apocynol A, like Picrorhiza kurroa.[5][6][7]

For the characterization of Apocynol A, standard analytical techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) would be employed to

confirm its structure and purity.[8][9][10][11]

Potential Signaling Pathways
Due to the scarcity of specific studies on Apocynol A's mechanism of action, the signaling

pathways of the related compound apocynin are presented here as a potential, yet

unconfirmed, model. Apocynin is known to exert its anti-inflammatory effects by inhibiting the

NADPH oxidase complex, which leads to a reduction in ROS production. This, in turn, can

modulate downstream signaling cascades, primarily the Nuclear Factor-kappa B (NF-κB) and

Mitogen-Activated Protein Kinase (MAPK) pathways.[12][13][14]

NF-κB Signaling Pathway: In an inflammatory state, signaling molecules like TNF-α activate the

IKK complex, which then phosphorylates IκBα, leading to its degradation. This allows the NF-

κB dimer (p50/p65) to translocate to the nucleus and initiate the transcription of pro-

inflammatory genes. Apocynin is thought to inhibit this pathway by reducing the ROS that can

act as secondary messengers in NF-κB activation.

MAPK Signaling Pathway: The MAPK pathways (including ERK, JNK, and p38) are crucial in

transducing extracellular signals to cellular responses, including inflammation. Apocynin may

attenuate the phosphorylation of key kinases in these pathways, thereby reducing the

activation of transcription factors like AP-1 and subsequent pro-inflammatory gene expression.

Below are visual representations of these potential signaling pathways and a hypothetical

experimental workflow.
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Hypothetical Experimental Workflow for Screening Anti-inflammatory Compounds

Compound Library (e.g., Apocynol A)

Cell-based Assay
(e.g., LPS-stimulated Macrophages)

Measure Inflammatory Markers
(e.g., NO, PGE2, Cytokines)

Determine IC50 Values

Lead Compound Identification

Mechanism of Action Studies
(e.g., Western Blot for Signaling Pathways)

In Vivo Animal Models
(e.g., Carrageenan-induced Paw Edema)

Preclinical Development

Evaluate Efficacy and Toxicity

Click to download full resolution via product page

A potential workflow for evaluating anti-inflammatory compounds.
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Potential Inhibition of NF-κB Pathway by Apocynol A Analogs

Cytoplasm

Nucleus

TNF-α

TNFR

Binds

IKK Complex

Activates

IκBα

Phosphorylates

NF-κB
(p50/p65)

Releases

NF-κB
(p50/p65)

Translocation

Apocynol A
(Hypothesized)

ROS

Inhibits Generation

Activates

DNA

Binds

Pro-inflammatory
Gene Transcription

Induces

Click to download full resolution via product page

Potential mechanism of NF-κB pathway modulation.
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Potential Inhibition of MAPK Pathway by Apocynol A Analogs
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Potential mechanism of MAPK pathway modulation.
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Conclusion
Apocynol A is a natural product with potential for biological activity, likely in the realm of anti-

inflammatory and antioxidant effects. However, there is a significant gap in the scientific

literature regarding specific quantitative data, detailed experimental protocols, and defined

mechanisms of action directly attributed to this compound. Future research should focus on the

isolation and characterization of pure Apocynol A, followed by systematic in vitro and in vivo

studies to elucidate its pharmacological profile and therapeutic potential. The information

available on the related compound, apocynin, provides a valuable starting point for hypothesis-

driven research into the bioactivities of Apocynol A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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